Cas no 119364-25-9 (4-Eudesmene-1,3,6-triol; (1α,3β,6β)-form, 3-Hydroperoxide, 6-cinnamoyl)

4-Eudesmene-1,3,6-triol; (1α,3β,6β)-form, 3-Hydroperoxide, 6-cinnamoyl structure

119364-25-9 structure

Product Name:4-Eudesmene-1,3,6-triol; (1α,3β,6β)-form, 3-Hydroperoxide, 6-cinnamoyl

CAS No:119364-25-9

Molecular Formula:C₂₄H₃₂O₅

Molecular Weight:400.507887840271

CID:6760439

4-Eudesmene-1,3,6-triol; (1α,3β,6β)-form, 3-Hydroperoxide, 6-cinnamoyl Properties

Names and Identifiers

- InChIKey： RCNVBRCNVUOFOJ-UHFFFAOYSA-N
- Inchi： 1S/C24H32O5/c1-15(2)18-12-13-24(4)20(25)14-19(29-27)16(3)22(24)23(18)28-21(26)11-10-17-8-6-5-7-9-17/h5-11,15,18-20,23,25,27H,12-14H2,1-4H3
- SMILES： CC(C1C(OC(C=CC2C=CC=CC=2)=O)C2C(C(CC(C=2C)OO)O)(C)CC1)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
XLogP3: 3.672

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Brintonia discoidea

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